Cas no 950910-12-0 (3-Hydroxy-5-methoxy-4-[(4-O-methyl-β-D-glucopyranosyl)oxy]benzoic acid)

3-Hydroxy-5-methoxy-4-[(4-O-methyl-β-D-glucopyranosyl)oxy]benzoic acid structure
950910-12-0 structure
Product Name:3-Hydroxy-5-methoxy-4-[(4-O-methyl-β-D-glucopyranosyl)oxy]benzoic acid
CAS No:950910-12-0
MF:C15H20O10
MW:360.313305854797
CID:5682724
Update Time:2024-02-02

3-Hydroxy-5-methoxy-4-[(4-O-methyl-β-D-glucopyranosyl)oxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxy-5-methoxy-4-[(4-O-methyl-β-D-glucopyranosyl)oxy]benzoic acid
    • Inchi: 1S/C15H20O10/c1-22-8-4-6(14(20)21)3-7(17)12(8)25-15-11(19)10(18)13(23-2)9(5-16)24-15/h3-4,9-11,13,15-19H,5H2,1-2H3,(H,20,21)/t9-,10-,11-,13-,15+/m1/s1
    • InChI Key: IOBKMMKGANXGGB-DAHVATMRSA-N
    • SMILES: C(O)(=O)C1=CC(OC)=C(O[C@@H]2O[C@H](CO)[C@@H](OC)[C@H](O)[C@H]2O)C(O)=C1

Experimental Properties

  • Density: 1.57±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 635.4±55.0 °C(Predicted)
  • pka: 4.11±0.10(Predicted)

3-Hydroxy-5-methoxy-4-[(4-O-methyl-β-D-glucopyranosyl)oxy]benzoic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Glucose ,  Sodium chloride ,  Dipotassium phosphate Solvents: Dimethylformamide ,  Water ;  6 d, pH 7.0, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Biotransformation of gallic acid by Beauveria sulfurescens ATCC 7159
Hsu, Feng-Lin; Yang, Li-Ming; Chang, Shwu-Fen; Wang, Li-Hsuan; Hsu, Chung-Yi; et al, Applied Microbiology and Biotechnology, 2007, 74(3), 659-666

3-Hydroxy-5-methoxy-4-[(4-O-methyl-β-D-glucopyranosyl)oxy]benzoic acid Raw materials

3-Hydroxy-5-methoxy-4-[(4-O-methyl-β-D-glucopyranosyl)oxy]benzoic acid Preparation Products

3-Hydroxy-5-methoxy-4-[(4-O-methyl-β-D-glucopyranosyl)oxy]benzoic acid Related Literature

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